molecular formula C11H15Cl3N2O B8509957 1-(3,5-Dichloro-4-methoxyphenyl)piperazine hydrochloride

1-(3,5-Dichloro-4-methoxyphenyl)piperazine hydrochloride

Cat. No.: B8509957
M. Wt: 297.6 g/mol
InChI Key: DKUDZRSHCCKWKM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3,5-Dichloro-4-methoxyphenyl)piperazine hydrochloride is a useful research compound. Its molecular formula is C11H15Cl3N2O and its molecular weight is 297.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H15Cl3N2O

Molecular Weight

297.6 g/mol

IUPAC Name

1-(3,5-dichloro-4-methoxyphenyl)piperazine;hydrochloride

InChI

InChI=1S/C11H14Cl2N2O.ClH/c1-16-11-9(12)6-8(7-10(11)13)15-4-2-14-3-5-15;/h6-7,14H,2-5H2,1H3;1H

InChI Key

DKUDZRSHCCKWKM-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1Cl)N2CCNCC2)Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3,5-dichloro-4-methoxyaniline (16.0g) and bis-(2-chloroethyl)amine hydrochloride (14.77g) in n-butanol (100 ml) was stirred under reflux for 48 hr. Anhydrous potassium carbonate (11.45g) was added and the resulting mixture was stirred under reflux for a further 24 hr., then filtered hot. The solid which precipitated on cooling was crystallised from ethanol-ether to give 1-(3,5-dichloro-4-methoxyphenyl)piperazine hydrochloride (3.7g) m.p. 252°-255°.
Quantity
16 g
Type
reactant
Reaction Step One
Quantity
14.77 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
11.45 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.